5-Chloroquinolin-8-yl 5-methoxy-2,4-dimethylbenzene-1-sulfonate

• IUPAC Name: (5-chloroquinolin-8-yl) 5-methoxy-2,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C18H16ClNO4S/c1-11-9-12(2)17(10-16(11)23-3)25(21,22)24-15-7-6-14(19)13-5-4-8-20-18(13)15/h4-10H,1-3H3
• InChI Key: QCCWUVBWWHKEBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)OC2=C3C(=C(C=C2)Cl)C=CC=N3)C
• Molecular Formula: C18H16ClNO4S
• Molecular Weight: 377.8 g/mol

Description

5-Chloroquinolin-8-yl 5-methoxy-2,4-dimethylbenzene-1-sulfonate is a chemical compound with the molecular formula C18H16ClNO4S. It is available for scientific research needs from suppliers like Life Chemicals Inc.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Dixit et al. (2010) focused on the synthesis of a novel bi-dentate ligand that incorporates both 8-hydroxyquinolines and sulfonamides within a single molecular framework, synthesized through the reaction of N-acetamidobenzene sulfonohydrazide with 5-chloromethyl-8-hydroxyquinoline hydrochloride. The antimicrobial activities of the synthesized compounds were evaluated against various bacterial and fungal strains, showing significant antimicrobial and antifungal activities compared to the parent 8-hydroxyquinoline and sulfonamides. This suggests potential applications in developing antimicrobial agents (Dixit et al., 2010).

Chemoselective Synthesis and Antimicrobial Evaluation

Krishna (2018) reported the chemoselective synthesis of a series of 5-amino-7-bromoquinolin-8-ol sulfonate derivatives from 8-hydroxyquinoline. The antimicrobial activities of these derivatives were assessed in vitro, showing potent antibacterial and antifungal activities, particularly for 5-amino-7-bromoquinolin-8-yl biphenyl-4-sulfonate and 5-amino-7-bromoquinolin-8-yl 2-hydroxy-5-nitrobenzenesulfonate. This indicates their potential as antimicrobial agents (Krishna, 2018).

Chemosensor for Cadmium

Prodi et al. (2001) characterized a 5-chloro-8-methoxyquinoline appended diaza-18-crown-6 compound that selectively responds to Cd2+ ions over other tested metal ions via a significant increase in fluorescence. This property allows the compound to be potentially useful in measuring Cd2+ concentrations in waste effluent streams and food products, highlighting its application as a chemosensor for environmental monitoring (Prodi et al., 2001).

Future Directions

The future directions for this compound could involve further exploration of its potential uses in therapeutic applications, given the known utility of quinoline-based compounds in drug development.